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Compound of Interest

Compound Name: GGsTop

Cat. No.: B1671463 Get Quote

Essential Safety and Handling Guide for GGsTop
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling GGsTop. It offers procedural, step-by-

step guidance for safe operational use and disposal, ensuring user safety and laboratory

compliance.

Chemical and Safety Data Summary
GGsTop, also known as Nahlsgen, is a potent, selective, and irreversible inhibitor of γ-glutamyl

transpeptidase (GGT).[1][2][3][4] While it is considered non-toxic and non-mutagenic, proper

handling and personal protective equipment are essential to ensure laboratory safety.[5][6] The

Safety Data Sheet (SDS) for GGsTop indicates that it is not classified as a hazardous

substance or mixture.[7]
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Property Value

Chemical Name
2-amino-4-{--INVALID-LINK---

phosphono}butanoic acid

Synonyms Nahlsgen

CAS Number 926281-37-0

Molecular Formula C13H18NO7P

Molecular Weight 331.26 g/mol

Ki for Human GGT 170 μM

pKa 9.71

Storage (Powder) 2 years at -20°C, 2 years at 4°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Solubility
Soluble to 20 mM in water and to 50 mM in

DMSO.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling GGsTop in powder form or in solution.

The following table outlines the recommended PPE.
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Equipment Specification

Eye Protection
ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles.[8]

Hand Protection
Chemical-resistant nitrile gloves.[9] Regularly

inspect gloves for tears or punctures.

Body Protection

A lab coat that covers the wearer to the knees.

[8] For procedures with a high risk of splashing,

a chemically resistant apron is recommended.

Respiratory Protection

Not typically required for small quantities in a

well-ventilated area. For bulk handling or in

poorly ventilated spaces, a NIOSH-approved

respirator may be necessary.

Operational Plan for Handling GGsTop
Adherence to a strict operational plan minimizes exposure and ensures safety.

1. Engineering Controls:

Work in a well-ventilated laboratory.

Use a chemical fume hood when handling the powder form or preparing stock solutions.

Ensure easy access to an eyewash station and safety shower.[7]

2. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store GGsTop powder at -20°C for long-term storage.[1][2]

Once in solution, adhere to the specified storage conditions and durations to maintain

stability.[2][3]

3. Solution Preparation:
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For a 10 mM stock solution, dissolve the appropriate amount of GGsTop powder in distilled

water or DMSO.[10]

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

The following experimental workflow outlines the preparation of a GGsTop solution for in

vivo studies.

Materials

Procedure

GGsTop Powder

Dissolve GGsTop
in 10% DMSODMSO

PEG300

Add 40% PEG300
and mix

Tween-80

Add 5% Tween-80
and mix

Saline

Add 45% Saline
and mix

Clear Solution
Final Solution
(≥ 2.5 mg/mL)

Clear Solution

Click to download full resolution via product page

Workflow for preparing a GGsTop solution for in vivo studies.

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[7]

Disposal Plan
Proper disposal of GGsTop and its containers is essential to prevent environmental

contamination.

Unused GGsTop: Dispose of as chemical waste in accordance with federal, state, and local

regulations. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with GGsTop, such as

gloves, pipette tips, and paper towels, should be collected in a designated, sealed waste

container and disposed of as chemical waste.

Empty Containers: Once a container is empty, it should be triple-rinsed with an appropriate

solvent. The rinsate should be collected and disposed of as chemical waste. The empty

container can then be disposed of in the regular trash, provided it meets the criteria for being

considered empty under hazardous waste regulations.[11]

The logical flow of safety precautions for handling GGsTop is illustrated in the following

diagram.
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Proactive Safety Measures

Reactive Safety Measures

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Primary Barrier

Safe Handling Procedures
(Solution Prep, Storage)

Secondary Barrier

First Aid
(Eye Wash, Shower)

In Case of Exposure

Spill Cleanup

In Case of Spill

Waste Disposal

Routine Procedure

Click to download full resolution via product page

Logical relationship of safety precautions for handling GGsTop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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